Cas no 2060035-44-9 (2-Pyridineethanol, β,β,5-trimethyl-)

• Product Name: 2-Pyridineethanol, β,β,5-trimethyl-
• CAS No: 2060035-44-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5183279
• Update Time: 2025-06-08

2-Pyridineethanol, β,β,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanol, β,β,5-trimethyl-

• Inchi： 1S/C10H15NO/c1-8-4-5-9(11-6-8)10(2,3)7-12/h4-6,12H,7H2,1-3H3
• InChI Key： VGKFGLHITKNIMK-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1)(C)(C)CO

Additional information on 2-Pyridineethanol, β,β,5-trimethyl-

Comprehensive Overview of 2-Pyridineethanol, β,β,5-trimethyl- (CAS No. 2060035-44-9): Properties, Applications, and Industry Insights

2-Pyridineethanol, β,β,5-trimethyl- (CAS No. 2060035-44-9) is a specialized organic compound belonging to the pyridine derivative family. With its unique molecular structure featuring a pyridine ring substituted with ethanol and trimethyl groups, this compound has garnered significant attention in pharmaceutical and agrochemical research. The β,β,5-trimethyl modification enhances its steric and electronic properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery and catalysis, aligning with current trends in sustainable and precision chemistry.

In recent years, the demand for high-purity pyridine derivatives like 2-Pyridineethanol, β,β,5-trimethyl- has surged due to their role in developing targeted therapeutics. This compound’s structural versatility allows it to interact with biological systems selectively, a feature highly sought after in oncology and neurology research. Industry reports highlight its use in designing small-molecule inhibitors, addressing frequent search queries such as "pyridine-based drug candidates 2024" or "novel heterocyclic compounds for CNS diseases." Its CAS No. 2060035-44-9 is often cited in patent literature, underscoring its commercial relevance.

From a synthetic perspective, 2-Pyridineethanol, β,β,5-trimethyl- exemplifies advancements in green chemistry. Modern protocols emphasize solvent-free reactions or bio-based catalysts to produce such intermediates, resonating with the global push toward eco-friendly manufacturing. Laboratories optimizing its synthesis frequently explore keywords like "scalable pyridine derivative synthesis" or "low-toxicity chemical intermediates," reflecting user interest in sustainable methodologies. The compound’s stability under physiological conditions further positions it as a candidate for prodrug development, a trending topic in pharmaceutical forums.

Analytical characterization of CAS No. 2060035-44-9 involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards. Quality control discussions often reference "pyridine derivative purity analysis" or "spectroscopic validation of heterocycles," common queries among quality assurance professionals. Additionally, the compound’s logP and hydrogen-bonding capacity are critical parameters for ADMET studies, linking it to popular searches like "improving drug bioavailability 2024."

The agrochemical sector also leverages 2-Pyridineethanol, β,β,5-trimethyl- for designing next-generation crop protectants. Its pyridine core contributes to the mode of action in pest control agents, aligning with searches for "innovative agrochemical scaffolds." Regulatory filings increasingly mention CAS No. 2060035-44-9 in context with low-residue formulations, addressing environmental concerns. This dual applicability in pharma and agrochemicals underscores its interdisciplinary importance.

Future prospects for β,β,5-trimethyl-substituted pyridines include explorations in material science, such as organic semiconductors or ligands for metal-organic frameworks (MOFs). Such applications respond to trending queries like "functionalized pyridines for smart materials." As industries prioritize multifunctional compounds, 2-Pyridineethanol, β,β,5-trimethyl- exemplifies innovation at the intersection of chemistry and technology, ensuring its enduring relevance in scientific and industrial discourse.